Cas no 1189869-42-8 (Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4)

• Product Name: Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4
• CAS No: 1189869-42-8
• MF: C₁₇H₁₉N₃O₅
• MW: 349.374511003494
• CID: 2255464
• Update Time: 2025-08-05

Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4 Chemical and Physical Properties

Names and Identifiers

• Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4
• 1,1,2,2-tetradeuterio-N-methyl-2-(4-nitrophenoxy)-N-[2-(4-nitrophenyl)ethyl]ethanamine

• Inchi： 1S/C17H19N3O5/c1-18(11-10-14-2-4-15(5-3-14)19(21)22)12-13-25-17-8-6-16(7-9-17)20(23)24/h2-9H,10-13H2,1H3/i12D2,13D2
• InChI Key： BDCVRCLAXLOSLH-IDPVZSQYSA-N
• SMILES： C([2H])([2H])(N(C)CCC1=CC=C([N+]([O-])=O)C=C1)C([2H])([2H])OC1=CC=C([N+]([O-])=O)C=C1

Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4

Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4: A Comprehensive Overview

The compound with CAS No. 1189869-42-8, commonly referred to as Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates both nitrophenylethyl and nitrophenoxyethyl groups, making it a valuable component in various research and industrial applications.

Recent studies have highlighted the potential of Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4 in the development of advanced materials, particularly in the synthesis of high-performance polymers and composites. The presence of the d4 isotope in its structure adds an additional layer of functionality, enabling its use in isotopic labeling and tracing applications within analytical chemistry. This makes it a versatile tool for researchers seeking to understand complex chemical reactions and molecular interactions.

One of the most intriguing aspects of this compound is its ability to participate in a wide range of chemical reactions. For instance, its amine functional group allows for easy modification and incorporation into larger molecular frameworks. This property has been exploited in the synthesis of novel pharmaceutical agents, where precise control over molecular architecture is critical for achieving desired therapeutic effects.

Moreover, the nitrophenylethyl and nitrophenoxyethyl groups confer unique electronic and steric properties to the molecule, making it an ideal candidate for use in electronic materials. Recent advancements in nanotechnology have seen this compound being utilized as a building block for constructing self-assembled monolayers and nanoscale devices. Its ability to form stable interfaces with various substrates has further enhanced its utility in this domain.

In terms of synthesis, Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4 can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. The choice of synthetic pathway often depends on the specific requirements of the application, such as purity levels and scalability. Researchers have also explored green chemistry approaches to synthesize this compound, with a focus on minimizing environmental impact while maintaining high yields.

The toxicological profile of this compound has been extensively studied, with findings indicating that it exhibits low toxicity under normal handling conditions. However, as with all chemicals, proper safety protocols must be adhered to during storage and use. Its stability under various environmental conditions has also been evaluated, making it suitable for long-term storage and transportation without degradation.

Looking ahead, the potential applications of Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4 are expected to expand further as new research avenues emerge. Its role in drug delivery systems, catalysis, and sensor technologies is currently being explored by leading research institutions worldwide. The integration of isotopic labeling techniques with this compound is also paving the way for innovative applications in medical imaging and diagnostics.

In conclusion, Methyl-(4-nitrophenylethyl)-4-(nitrophenoxyethyl)amine-d4 (CAS No. 1189869-42-8) stands out as a multifaceted chemical entity with a wide range of applications across diverse scientific disciplines. Its unique structural features, coupled with recent advancements in synthesis and application techniques, position it as a key player in driving future innovations in chemistry and materials science.